Cas no 159719-57-0 (4-Fluoro-3-iodobenzonitrile)

4-Fluoro-3-iodobenzonitrile structure
4-Fluoro-3-iodobenzonitrile structure
Product Name:4-Fluoro-3-iodobenzonitrile
CAS No:159719-57-0
MF:C7H3FIN
MW:247.008297204971
MDL:MFCD08458123
CID:904460
PubChem ID:9992155
Update Time:2025-04-19

4-Fluoro-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-iodobenzonitrile
    • benzonitrile, 4-fluoro-3-iodo-
    • DTXSID40433838
    • PS-7514
    • SCHEMBL7761131
    • AKOS016846095
    • MFCD08458123
    • DB-349225
    • 159719-57-0
    • F87147
    • MDL： MFCD08458123
    • Inchi： 1S/C7H3FIN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
    • InChI Key： SXQVRZMBNRJTHU-UHFFFAOYSA-N
    • SMILES： IC1=C(C=CC(C#N)=C1)F

Computed Properties

  • Exact Mass: 246.92899
  • Monoisotopic Mass: 246.92942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

4-Fluoro-3-iodobenzonitrile Security Information

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4-Fluoro-3-iodobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:159719-57-0)4-Fluoro-3-iodobenzonitrile
Order Number:A1137030
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:43
Price ($):285.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:159719-57-0)4-Fluoro-3-iodobenzonitrile
A1137030
Purity:99%
Quantity:5g
Price ($):285.0
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